Cas no 1804837-75-9 (Ethyl 4-(fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 4-(fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804837-75-9
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4834638
• Update Time: 2025-05-21

Ethyl 4-(fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9F4NO4/c1-2-18-9(17)7-5(4-11)3-6(15-8(7)16)19-10(12,13)14/h3H,2,4H2,1H3,(H,15,16)
• InChI Key： XPZRLPQSTITNIE-UHFFFAOYSA-N
• SMILES： FCC1C=C(NC(C=1C(=O)OCC)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 4-(fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Guide to Ethyl 4-(fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804837-75-9)

Ethyl 4-(fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804837-75-9) is a specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a fluoromethyl and trifluoromethoxy moiety, which enhance its reactivity and biological activity. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

The molecular structure of Ethyl 4-(fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate includes a pyridine ring substituted with a hydroxy group, a fluoromethyl group, and a trifluoromethoxy group, along with an ethyl ester at the 3-position. This arrangement contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms is particularly noteworthy, as fluorinated compounds are known for their stability and bioactivity, which are critical in modern medicinal chemistry.

One of the key applications of Ethyl 4-(fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate is in the development of novel pharmaceutical agents. Fluorinated pyridines are often explored for their potential as enzyme inhibitors or receptor modulators. The trifluoromethoxy group in this compound can enhance lipophilicity, improving membrane permeability—a desirable trait in drug candidates. Researchers are investigating its role in targeting diseases such as central nervous system (CNS) disorders and inflammatory conditions, aligning with current trends in precision medicine.

In addition to pharmaceuticals, Ethyl 4-(fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate has potential applications in agrochemicals. Fluorinated compounds are widely used in pesticides and herbicides due to their ability to resist degradation and improve efficacy. The pyridine core of this molecule can interact with biological targets in pests, making it a candidate for developing next-generation crop protection products. This aligns with the growing demand for sustainable and efficient agricultural solutions.

The synthesis of Ethyl 4-(fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate typically involves multi-step organic reactions, including halogenation, esterification, and functional group transformations. Advanced techniques such as microwave-assisted synthesis or flow chemistry may be employed to optimize yield and purity. Researchers are also exploring greener synthetic routes to reduce environmental impact, reflecting the broader shift toward sustainable chemistry practices.

From a commercial perspective, the demand for fluorinated pyridine derivatives like Ethyl 4-(fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate is on the rise. Pharmaceutical and agrochemical companies are actively sourcing high-quality intermediates to accelerate R&D efforts. Suppliers must ensure rigorous quality control, including HPLC and NMR analysis, to meet industry standards. The compound's CAS No. 1804837-75-9 serves as a unique identifier for procurement and regulatory compliance.

Safety and handling of Ethyl 4-(fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate require standard laboratory precautions. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) such as gloves and goggles should be used. Storage recommendations include keeping the compound in a cool, dry place away from light to maintain stability. These guidelines are essential for researchers and manufacturers working with this compound.

Looking ahead, Ethyl 4-(fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate is poised to play a pivotal role in advancing fluorine chemistry and its applications. Innovations in catalysis and process optimization may further enhance its accessibility and utility. As the scientific community continues to explore fluorinated compounds, this molecule stands out for its versatility and potential to address unmet needs in healthcare and agriculture.